Cas no 89879-02-7 (Bicyclo[4.1.0]heptane, 7-(1-chloro-2,2,2-trimethoxyethylidene)-1-methyl-)

• Product name: Bicyclo[4.1.0]heptane, 7-(1-chloro-2,2,2-trimethoxyethylidene)-1-methyl-
• CAS No: 89879-02-7
• MF: C₁₃H₂₁ClO₃
• MW: 260.757043600082
• CID: 586082
• PubChem ID: 71326717

Bicyclo[4.1.0]heptane, 7-(1-chloro-2,2,2-trimethoxyethylidene)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane, 7-(1-chloro-2,2,2-trimethoxyethylidene)-1-methyl-
• 7-(1-chloro-2,2,2-trimethoxyethylidene)-6-methylbicyclo[4.1.0]heptane
• DTXSID50755856
• 89879-02-7
• 7-(1-Chloro-2,2,2-trimethoxyethylidene)-1-methylbicyclo[4.1.0]heptane

• Inchi： InChI=1S/C13H21ClO3/c1-12-8-6-5-7-9(12)10(12)11(14)13(15-2,16-3)17-4/h9H,5-8H2,1-4H3
• InChI Key： ABKLSYLUKAWLMM-UHFFFAOYSA-N
• SMILES： CC12CCCCC1C2=C(C(OC)(OC)OC)Cl

Computed Properties

• Exact Mass: 260.1179222g/mol
• Monoisotopic Mass: 260.1179222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 2.8